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Compound of Interest

Compound Name: 2-(2-Formylphenyl)acetic acid
CAS No.: 1723-55-3
Cat. No.: B1275340
Get Quote
. J

Part 1: Executive Technical Profile

Compound ldentity & Significance

Chemical Name: 2-(2-Formylphenyl)acetic acid[1][2]

CAS Registry Number: 1723-55-3[1][2]

Synonyms: o-Formylphenylacetic acid; 2-Carboxymethylbenzaldehyde.[2]

Core Scaffold: Ortho-substituted benzene ring containing an aldehyde (-CHO) and an acetic
acid moiety (-CH2COOH).[2]

The "Hidden" Technical Challenge: Tautomeric Equilibrium As a Senior Application Scientist, |
must highlight the defining characteristic of this molecule that often confuses standard QC
protocols: Ring-Chain Tautomerism.

Unlike simple aldehydes, 2-(2-formylphenyl)acetic acid exists in a dynamic equilibrium
between its open-chain form and a cyclic lactol form known as 1-hydroxyisochroman-3-one.[2]
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e Open Chain: Free aldehyde and carboxylic acid.[2]

e Cyclic Form: The hydroxyl of the carboxylic acid (or its enol) attacks the aldehyde carbon,
closing a 6-membered lactone-like ring (lactol).[2]

This equilibrium is solvent-dependent.[2] In polar aprotic solvents (DMSO-d6), the open chain
often predominates, whereas in solid state or non-polar solvents, the cyclic lactol may be the
major species.[2] This impacts NMR validation: you may see a diminished or shifted aldehyde
proton signal (~10 ppm) and the appearance of a lactol methine proton (~6.5 ppm).[2]
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Figure 1: The dynamic equilibrium between the open-chain aldehyde-acid and the cyclic lactol
species.[2][3] This tautomerism dictates solubility and spectroscopic appearance.[2][3]

Part 2: Supply Chain Landscape & Procurement

Strategy[2]
Market Availability Analysis

This compound is not a commodity chemical.[2] It is a specialized building block classified as a
"Fine Chemical" or "Intermediate."[2] It is rarely held in bulk stock due to its oxidative instability
(aldehyde to acid oxidation).[2]

Primary Sourcing Tiers:
» Tier 1 (Stocking Suppliers): Companies that physically hold inventory.[2][3]

o Tier 2 (Re-packagers/Aggregators): Companies that list the product but source it upon order
(longer lead times).[2]
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Supplier Comparison Table

= i Catalog/ICA  Purity Typical Lead Time Logistics

upplier

S S Ref Grade Pack Size (Est.) Note
Cold Chain

BLD Pharm 1723-55-3 98% 100mg - 5g 3-5 Days (2-8°C)
required.[2]

Sunway Ships from

1723-55-3 97% 250mg - 1g 1-2 Weeks )

Pharm Asia.[2]
Likely

Sigma- _ sourced via

) 1723-55-3 Research Custom Variable )

Aldrich AldrichCPR/P

artners.[2]
o Synthesis on
. Building
Enamine Custom 95%+ 2-4 Weeks demand
Block

likely.[2]

Procurement Advisory: For drug development campaigns, prioritize BLD Pharm or similar Tier 1

suppliers who explicitly state "Cold Chain" transportation.[2] The presence of cold chain

protocols is a proxy for vendor competence regarding this specific molecule's stability.[2]

Procurement Decision Matrix (DOT)[2]
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Need 2-(2-Formylphenyl)acetic acid
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Figure 2: Strategic decision tree for sourcing based on project scale, highlighting the shift from

catalog buying to custom synthesis.

Part 3: Technical Handling & Quality Control (QC)[2]
Stability & Storage Protocols

Oxidation Risk: The aldehyde group is ortho to an acidic side chain.[2] While the lactol form
offers some protection, the open chain is susceptible to air oxidation, forming Homophthalic
acid (2-carboxyphenylacetic acid).[2]

Storage Condition: Must be stored under Inert Atmosphere (Argon/Nitrogen) at 2-8°C.

Container: Amber glass vials with Teflon-lined caps to prevent moisture ingress (which
catalyzes ring-opening and subsequent oxidation).[2]
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QC Validation: The "Self-Validating" Protocol

Do not rely solely on a Certificate of Analysis (CoA).[2] Perform this intake check:
Method: *H-NMR (DMSO-ds)

» Rationale: DMSO disrupts the internal hydrogen bonding and favors the open-chain form,
allowing clear visualization of the aldehyde.[2]

o Key Signals:
o Aldehyde (-CHO): Look for a singlet/broad singlet at ~10.0 - 10.3 ppm.[2]
o Methylene (-CHz-): Singlet at ~4.0 ppm.[2]
o Aromatic Region: 7.3 - 7.9 ppm (4 protons).[2]

o Failure Mode: If the aldehyde peak is missing and a new peak appears around 6.0-6.5 ppm
(methine of lactol) or the integration is off, the sample has cyclized or oxidized.[2]

o Note: If oxidized to Homophthalic acid, the aldehyde peak disappears completely, and the
carboxylic acid proton integration doubles (broad, >11 ppm).[2]

Part 4: Synthesis & Origin (Context for Researchers)

Understanding the synthesis helps in predicting impurity profiles.[2] The commercial material is
typically derived via:

e Ozonolysis of Indene:

o Indene is treated with ozone in methanol/NaOH.[2][3]

o Impurity Risk:[2] Traces of homophthalaldehyde or unreacted indene.[2]
e Hydrolysis of Isochroman-3-one:

o Isochroman-3-one is hydrolyzed under basic conditions to open the ring, then carefully
acidified.[2][3]
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o Impurity Risk:[2] Residual lactone (cyclic form).[2]
Applications in Drug Discovery:
» Scaffold Construction: Precursor for Isoquinolines (via reductive amination cyclization).[2]
* Heterocycles: Synthesis of benzofurans and isochromenes.[2][3]
e Auxin Analogs: Investigated for plant growth regulation activity.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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